Cas no 764-81-8 (hydroperoxide, heptyl)

hydroperoxide, heptyl structure
hydroperoxide, heptyl structure
Product Name:hydroperoxide, heptyl
CAS No:764-81-8
MF:C7H16O2
MW:132.200742721558
CID:862073
PubChem ID:136587
Update Time:2025-04-19

hydroperoxide, heptyl Chemical and Physical Properties

Names and Identifiers

    • hydroperoxide, heptyl
    • 1-hydroperoxyheptane
    • Heptyl hydroperoxide
    • 1-Heptyl hydroperoxide
    • n-C7H15OOH
    • dioxanonane
    • XIOGAMSXYSPUSI-UHFFFAOYSA-N
    • DTXSID80227233
    • 764-81-8
    • SCHEMBL1804145
    • Inchi: 1S/C7H16O2/c1-2-3-4-5-6-7-9-8/h8H,2-7H2,1H3
    • InChI Key: XIOGAMSXYSPUSI-UHFFFAOYSA-N
    • SMILES: O(CCCCCCC)O

Computed Properties

  • Exact Mass: 132.11508
  • Monoisotopic Mass: 132.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 46.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.9202 (rough estimate)
  • Melting Point: 35.5°C
  • Boiling Point: 184.14°C (rough estimate)
  • Refractive Index: 1.4500 (estimate)
  • PSA: 29.46
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